2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride
Overview
Description
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride, commonly referred to as 2-(1-amino-4-t-butylcyclohexyl)ethanol hydrochloride (AHC), is a synthetic compound that has been used in various scientific research applications. AHC is a tert-butyl cyclohexyl derivative of ethanol and has been studied for its potential therapeutic applications.
Scientific Research Applications
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory, anti-oxidant, and analgesic properties. 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has also been studied for its role in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative diseases. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has been studied for its ability to modulate the immune system and reduce inflammation.
Mechanism of Action
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride acts by binding to specific receptors in the body, such as the G-protein-coupled receptors, which are involved in the regulation of various physiological processes. The binding of 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride to these receptors results in the activation of various signaling pathways, which modulate the activity of various enzymes and proteins involved in the regulation of physiological processes.
Biochemical and Physiological Effects
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has been found to modulate the activity of various enzymes and proteins involved in the regulation of physiological processes. It has been found to reduce inflammation, decrease oxidative stress, and modulate the immune system. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has been found to have anti-cancer and anti-diabetic effects.
Advantages and Limitations for Lab Experiments
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has several advantages as a research compound. It is relatively easy to synthesize and is relatively stable, making it ideal for use in lab experiments. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride is non-toxic and has a low cost. However, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has some limitations as a research compound. It is not water-soluble, making it difficult to use in experiments involving aqueous solutions. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has a low solubility in organic solvents, making it difficult to use in experiments involving organic solvents.
Future Directions
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride has potential applications in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative diseases. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride could be used as a therapeutic agent to modulate the immune system and reduce inflammation. Additionally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride could be used to develop new drugs that target specific receptors involved in the regulation of physiological processes. Finally, 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride could be used to study the effects of various compounds on the activity of enzymes and proteins involved in the regulation of physiological processes.
Synthesis Methods
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride is synthesized by a two-step process. The first step involves the reaction of 4-tert-butylcyclohexanol with ammonia in the presence of a Lewis acid catalyst. This reaction results in the formation of 4-tert-butylcyclohexanamine. The second step involves the reaction of the amine with hydrochloric acid, which results in the formation of 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride involves the conversion of starting materials through a series of chemical reactions to yield the final product. The key steps in the synthesis pathway include the protection of the amine group, the reduction of the ketone group, and the formation of the hydrochloride salt.", "Starting Materials": [ "4-tert-butylcyclohexanone", "Ethylene glycol", "Hydrochloric acid", "Sodium borohydride", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 4-tert-butylcyclohexanone with ethylene glycol in the presence of sulfuric acid to yield 2-(1-hydroxy-4-tert-butylcyclohexyl)ethan-1-one", "Step 2: Reduction of the ketone group by reacting 2-(1-hydroxy-4-tert-butylcyclohexyl)ethan-1-one with sodium borohydride in the presence of water to yield 2-(1-hydroxy-4-tert-butylcyclohexyl)ethan-1-ol", "Step 3: Formation of the hydrochloride salt by reacting 2-(1-hydroxy-4-tert-butylcyclohexyl)ethan-1-ol with hydrochloric acid in the presence of sodium hydroxide to yield 2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride" ] } | |
CAS RN |
2763780-72-7 |
Product Name |
2-(1-amino-4-tert-butylcyclohexyl)ethan-1-ol hydrochloride |
Molecular Formula |
C12H26ClNO |
Molecular Weight |
235.8 |
Purity |
95 |
Origin of Product |
United States |
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